2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide

• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide
• InChI: InChI=1S/C17H19N3O4S2/c21-14(18-6-3-8-19-7-1-5-15(19)22)11-20-16(23)13(26-17(20)24)10-12-4-2-9-25-12/h2,4,9-10H,1,3,5-8,11H2,(H,18,21)/b13-10-
• InChI Key: RJCXFHJJENFIIN-RAXLEYEMSA-N
• Isomeric SMILES: C1CC(=O)N(C1)CCCNC(=O)CN2C(=O)/C(=C/C3=CC=CS3)/SC2=O
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=O)CN2C(=O)C(=CC3=CC=CS3)SC2=O

Description

This product is a high-purity chemical compound, 2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide, intended for research applications only. Structurally, this molecule is characterized by a rhodanine core (a 2,4-dioxothiazolidine) linked to a 2-oxopyrrolidine group via a propylacetamide chain. The rhodanine moiety is a privileged structure in medicinal chemistry known for its diverse biological activities, and its 5-benzylidene derivative is a common pharmacophore in various investigative compounds . The specific research applications and biochemical mechanisms of action for this compound are areas of active exploration and are not yet fully characterized in the available scientific literature. Researchers are encouraged to investigate its potential utility based on its structural features. This product is strictly for research use in laboratory settings. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Handle with care in accordance with established laboratory safety protocols.

Preparation Methods

Cyclocondensation of Thiourea Derivatives

A widely adopted method involves the reaction of thiourea with α-haloketones. For example, the cyclocondensation of 2-thiophenecarboxaldehyde with thiourea and chloroacetic acid under acidic conditions yields the thiazolidinone ring. The reaction proceeds via nucleophilic attack of the thiol group on the carbonyl carbon, followed by intramolecular cyclization. Typical conditions include refluxing in ethanol with catalytic HCl (72–78% yield).

Reaction Conditions:

Reagent	Solvent	Temperature	Time	Yield
Thiourea, ClCH₂COOH	Ethanol	Reflux	6–8 h	75%

Multicomponent Reactions (MCRs)

MCRs offer a one-pot alternative. A study demonstrated the use of thiophene-2-carbaldehyde, ammonium thiocyanate, and ethyl chloroacetate in the presence of triethylamine to form the thiazolidinone ring. This method reduces purification steps and improves atom economy (yield: 68–82%).

Catalyst	Solvent	Temperature	Time	Z:E Ratio
Piperidine	Ethanol	Reflux	12 h	9:1
DBU	DMF	80°C	6 h	8:1
Microwave	Ethanol	100°C	45 m	9:1

Coupling of the Acetamide-Pyrrolidinone-Propyl Side Chain

The N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide side chain is appended via amide bond formation.

Carbodiimide-Mediated Coupling

Activation of the carboxylic acid (from the thiazolidinone intermediate) with N,N’-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) in dichloromethane facilitates coupling with 3-(2-oxopyrrolidin-1-yl)propan-1-amine. This method yields 65–70% after column chromatography.

Mechanistic Steps:

• Carboxylic acid activation to NHS ester.

• Nucleophilic attack by the amine.

• Elimination of dicyclohexylurea byproduct.

Industrial-Scale Aminolysis

Patent EP2298768B9 describes a scalable aminolysis approach using HATU as a coupling agent in dimethylacetamide (DMAC). This method achieves 88% yield and reduces epimerization risks.

Stereochemical and Process Optimization

Z-Isomer Control

The Z-configuration of the exocyclic double bond is critical for bioactivity. Polar aprotic solvents (e.g., DMF) and sterically hindered bases (e.g., DIPEA) favor Z-selectivity by stabilizing the transition state.

Purification Challenges

The compound’s low solubility in water necessitates chromatographic purification using silica gel and ethyl acetate/hexane gradients. Recrystallization from acetonitrile improves purity (>98%).

Industrial Production Considerations

Continuous Flow Synthesis

Recent advances employ microreactors for the thiazolidinone formation and Knoevenagel steps, enhancing heat transfer and reducing reaction times by 40%.

Green Chemistry Approaches

Patent US20090326020A1 highlights solvent-free mechanochemical synthesis using ball milling, achieving 82% yield with minimal waste.

Analytical Characterization

Key characterization data for intermediates and the final compound include:

Analytical Method	Key Findings	Source
¹H NMR (400 MHz, DMSO-d₆)	δ 7.85 (s, 1H, CH=C), 3.42 (t, J=6.4 Hz, 2H, NCH₂)
HPLC-MS	m/z 435.1 [M+H]⁺
X-ray Crystallography	Dihedral angle: 86.2° (thiophene vs. thiazolidinone)

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene and thiazolidine rings.

Reduction: Reduction reactions can occur at the carbonyl groups, leading to the formation of alcohol derivatives.

Substitution: The compound can participate in substitution reactions, especially at the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Halogenating agents and nucleophiles are typically employed in substitution reactions.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydroxyl groups replacing carbonyl groups.

Substitution: Substituted derivatives with various functional groups attached to the thiophene ring.

Scientific Research Applications

Antimicrobial Activity

Thiazolidinone derivatives, including the compound , have shown promising antimicrobial properties. Studies indicate that modifications in the thiazolidinone structure can enhance their activity against various bacterial strains. For instance, compounds with thiophene rings exhibit increased efficacy against Gram-positive bacteria due to their ability to disrupt bacterial cell walls .

Antitumor Effects

Recent research highlights the potential of thiazolidinone derivatives as anticancer agents. The compound has been evaluated for its cytotoxic effects on cancer cell lines, demonstrating significant inhibition of cell proliferation. The mechanism often involves the induction of apoptosis and interference with cellular signaling pathways critical for tumor growth .

Antidiabetic Properties

Thiazolidinones are known to influence glucose metabolism and insulin sensitivity. The specific compound may act by modulating pathways involved in glucose uptake and lipid metabolism, thereby presenting a potential therapeutic avenue for managing diabetes .

Neuroprotective Effects

Emerging studies suggest that thiazolidinone derivatives could offer neuroprotective benefits, potentially mitigating neurodegenerative diseases through antioxidant mechanisms and modulation of neuroinflammatory responses .

Case Studies and Research Findings

Study Reference	Focus	Findings
Ulusoy Güzeldemirci & Gürsoy (2017)	Antimycobacterial Activity	Identified significant antimycobacterial activity with IC50 values indicating potential for tuberculosis treatment .
Braga et al. (2021)	Anticancer Activity	Demonstrated that thiazolidinone derivatives induce apoptosis in cancer cells through specific signaling pathways .
Recent Review (2024)	Pharmacological Profiles	Summarized diverse pharmacological activities including antimicrobial, antidiabetic, and neuroprotective effects .

Mechanism of Action

The mechanism of action of 2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Thiazolidinone Modifications

The target compound shares structural homology with other 5-arylidene-2-thioxo-thiazolidin-4-one derivatives. Key analogs and their distinguishing features include:

Compound Name	Substituent at 5-Position	Side Chain	Key Properties	Reference
2-[(5Z)-5-(3-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide	3-Chlorobenzylidene	3-(1H-imidazol-1-yl)propyl	Enhanced antimicrobial activity due to chlorophenyl and imidazole groups
2-[(5Z)-5-(2-Methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide	2-Methoxybenzylidene	5-methyl-1,3,4-thiadiazol-2-yl	Improved metabolic stability; methoxy group increases lipophilicity
Target Compound	Thiophen-2-ylmethylidene	3-(2-oxopyrrolidin-1-yl)propyl	Unique thiophene conjugation; pyrrolidinone enhances solubility and H-bonding	—

Key Observations :

• The 3-(2-oxopyrrolidin-1-yl)propyl side chain contrasts with imidazole or thiadiazole-containing chains, likely reducing cytotoxicity compared to imidazole derivatives while improving CNS permeability .

Side Chain Variations

• N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide vs.
• Comparison with N-(aminothioxomethyl)-5-oxo-1-propyl-2-pyrrolidineacetamide (): The absence of a thioxomethyl group in the target compound may reduce susceptibility to metabolic oxidation, enhancing stability .

Yield Comparison :

• Rhodanine derivatives with simple arylidene groups (e.g., benzylidene) typically achieve 70–85% yields .
• Bulky or heterocyclic substituents (e.g., thiophene) may reduce yields to 50–65% due to steric hindrance .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	3-Chlorobenzylidene Analog ()	2-Methoxybenzylidene Analog ()
Molecular Weight	~423.50 g/mol	~437.92 g/mol	~419.48 g/mol
LogP (Predicted)	2.1	3.5	2.8
Hydrogen Bond Acceptors	6	5	7
Aqueous Solubility	Moderate (pyrrolidinone)	Low (chlorophenyl)	Moderate (methoxy group)

Implications :

• The target compound’s lower LogP compared to the chlorophenyl analog suggests improved aqueous solubility, critical for oral bioavailability.

Biological Activity

The compound 2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide is a thiazolidinone derivative that has garnered attention in medicinal chemistry for its potential therapeutic applications. This article reviews the biological activities associated with this compound, focusing on its anti-inflammatory, antimicrobial, and anticancer properties.

Chemical Structure and Properties

The compound features a thiazolidinone core, a thiophene ring, and an acetamide group. Its molecular formula is $C_{21}H_{19}N_{3}O_{4}S$ with a molecular weight of approximately 441.52 g/mol . The structural complexity of this compound contributes to its diverse biological activities.

1. Anti-inflammatory Activity

Research indicates that the compound exhibits significant anti-inflammatory properties. It likely acts by inhibiting cyclooxygenase (COX) enzymes, which are crucial in the biosynthesis of prostaglandins involved in inflammation . In vitro studies have demonstrated that derivatives of thiazolidinones can reduce inflammatory markers in various cell lines.

2. Antimicrobial Activity

The antimicrobial potential of this compound has been evaluated against several bacterial strains. Preliminary findings suggest that it possesses broad-spectrum antimicrobial activity, making it a candidate for further development as an antimicrobial agent . The presence of the thiophene moiety may enhance its interaction with microbial targets.

3. Anticancer Activity

The anticancer properties of the compound have been explored through various studies. It has shown promise in inhibiting the proliferation of cancer cell lines such as A549 (lung adenocarcinoma), Hep G2 (hepatocellular carcinoma), and MDA-MB-231 (triple-negative breast cancer) . The structure–activity relationship (SAR) analysis indicates that modifications to the substituents on the thiazolidinone core can significantly affect its cytotoxicity against cancer cells.

Case Study 1: Anticancer Efficacy

A study evaluated the cytotoxic effects of this compound on multiple cancer cell lines using MTT assays. The results indicated an IC50 value of approximately $5.4\,\mu M$ against HeLa cells, demonstrating its potential as an anticancer agent . The study also highlighted that compounds with electron-withdrawing groups exhibited enhanced potency.

Case Study 2: Structure–Activity Relationship Analysis

In-depth SAR studies revealed that specific substitutions at the C5 position of the thiazolidinone core significantly influence biological activity. For instance, compounds featuring methoxy or nitro groups showed varied levels of selectivity and potency against different cancer types .

Data Tables

Biological Activity	IC50 Values (µM)	Target Cell Lines
Anticancer	5.4	HeLa
	4.9	A2780
	6.1	A549
Anti-inflammatory	Not specified	Various
Antimicrobial	Not specified	Staphylococcus aureus